![molecular formula C6H3Br2N3 B6162400 3,7-dibromopyrazolo[1,5-a]pyrimidine CAS No. 2375204-82-1](/img/no-structure.png)
3,7-dibromopyrazolo[1,5-a]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of 3,7-dibromopyrazolo[1,5-a]pyrimidine involves various methods. For instance, a family of pyrazolo[1,5-a]pyrimidines has been identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology . Another study described the development of pyrazolo[1,5-a]pyrimidine derivatives with different substituents .Molecular Structure Analysis
The molecular structure of 3,7-dibromopyrazolo[1,5-a]pyrimidine is represented by the InChI code1S/C6H3Br2N3/c7-4-3-10-11-5(8)1-2-9-6(4)11/h1-3H
. The molecular weight of this compound is 276.92 . Chemical Reactions Analysis
A variety of novel disubstituted 2- (alkynyl, aryl and arylamine)-6-alkynylpyrazolo[1,5-a]pyrimidine derivatives was prepared via sequential site-selective cross-coupling reactions from 2,6-dibromopyrazolo[1,5-a]pyrimidine .Physical And Chemical Properties Analysis
The physical form of 3,7-dibromopyrazolo[1,5-a]pyrimidine is a powder . The storage temperature is 4 degrees Celsius .Mechanism of Action
Safety and Hazards
The safety information for 3,7-dibromopyrazolo[1,5-a]pyrimidine includes several hazard statements such as H302, H315, H319, and H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Future Directions
The pyrazolopyrimidine family, which includes 3,7-dibromopyrazolo[1,5-a]pyrimidine, has been extensively studied due to their potential use as anti-cancer agents and in other biomedical applications. Future research could focus on the development of new pyrazolopyrimidines as anti-inflammatory agents .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3,7-dibromopyrazolo[1,5-a]pyrimidine involves the bromination of pyrazolo[1,5-a]pyrimidine at positions 3 and 7.", "Starting Materials": [ "Pyrazolo[1,5-a]pyrimidine", "Bromine", "Acetic acid", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve pyrazolo[1,5-a]pyrimidine in acetic acid", "Step 2: Add bromine dropwise to the solution while stirring at room temperature", "Step 3: Allow the reaction to proceed for several hours until the desired level of bromination is achieved", "Step 4: Quench the reaction by adding hydrogen peroxide to the solution", "Step 5: Isolate the product by filtration and wash with water and ethanol", "Step 6: Dry the product under vacuum to obtain 3,7-dibromopyrazolo[1,5-a]pyrimidine" ] } | |
CAS RN |
2375204-82-1 |
Molecular Formula |
C6H3Br2N3 |
Molecular Weight |
276.9 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.